Cas no 35676-70-1 (3-chloro-1,2-dihydroquinoxalin-2-one)

• Product Name: 3-chloro-1,2-dihydroquinoxalin-2-one
• CAS No: 35676-70-1
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD14728011
• CID: 920586
• PubChem ID: 302705
• Update Time: 2025-05-26

3-chloro-1,2-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloroquinoxalin-2-ol
• 2-Chloro-3-hydroxyquinoxaline
• 3-chloro-1H-quinoxalin-2-one
• 3-chloroquinoxalin-2(1H)-one
• 3-Chlor-1H-chinoxalin-2-on
• 3-chloro-1,2-dihydroquinoxalin-2-one
• 2(1H)-Quinoxalinone, 3-chloro-
• NSC190408
• 2-hydroxy-3-chloroquinoxaline
• 3-chloro-2(1H)-quinoxalinone
• LTHQFFWUHBKRGG-UHFFFAOYSA-N
• PB24182
• AM20070345
• BB 0257114
• 2-Chloro-3-hydroxyquinoxaline, 95%
• A874547
• AS-34403
• CS-0051425
• SCHEMBL853992
• EN300-252065
• AKOS001772291
• DA-06473
• DTXSID40307222
• 35676-70-1
• CHEMBL1652554
• MFCD18448664
• AKOS022173318
• NSC-190408
• SY098102

• MDL： MFCD14728011
• Inchi： 1S/C8H5ClN2O/c9-7-8(12)11-6-4-2-1-3-5(6)10-7/h1-4H,(H,11,12)
• InChI Key： LTHQFFWUHBKRGG-UHFFFAOYSA-N
• SMILES： ClC1C(NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 180.00900
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.8

Experimental Properties

• PSA: 45.75000
• LogP: 1.57650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-chloro-1,2-dihydroquinoxalin-2-one

3-Chloro-1,2-Dihydroquinoxalin-2-One: A Comprehensive Overview

3-Chloro-1,2-dihydroquinoxalin-2-one, also known by its CAS number 35676-70-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinoxalinone family, which has been extensively studied for its diverse biological activities and potential applications in drug development. The molecule's structure is characterized by a quinoxalinone core with a chlorine substituent at the 3-position, which plays a crucial role in its chemical and biological properties.

The synthesis of 3-chloro-1,2-dihydroquinoxalin-2-one has been explored through various methodologies, including cyclization reactions and substitution strategies. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, making this compound more accessible for research purposes. Its structure is particularly appealing due to the conjugated system formed by the quinoxalinone moiety, which contributes to its stability and reactivity.

In terms of biological activity, 3-chloro-1,2-dihydroquinoxalin-2-one has demonstrated potential as an anti-inflammatory agent. Studies have shown that it can inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory drugs. Furthermore, its ability to modulate cellular signaling pathways has led researchers to investigate its role in cancer therapy. Recent findings suggest that this compound may induce apoptosis in cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent.

The application of 3-chloro-1,2-dihydroquinoxalin-2-one extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its role as a building block for constructing advanced materials with tailored electronic characteristics, such as semiconductors and light-emitting diodes (LEDs). These applications underscore the versatility of this compound across multiple disciplines.

Recent studies have also focused on the environmental impact of 3-chloro-1,2-dihydroquinoxalin-2-one. Understanding its degradation pathways and bioaccumulation potential is crucial for assessing its safety in both therapeutic and industrial applications. Advanced analytical techniques, such as high-resolution mass spectrometry and chromatography, have been employed to study its fate in various environmental matrices. These investigations are essential for ensuring the sustainable use of this compound.

In conclusion, 3-chloro-1,2-dihydroquinoxalin-2-one, with its CAS number 35676-70-1, represents a multifaceted compound with applications ranging from drug discovery to materials science. Its unique chemical structure and diverse biological activities continue to attract significant research attention. As new insights into its properties emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.